Cas no 14496-34-5 (2-Furanmethanamine,N,N-dimethyl-)

• Product Name: 2-Furanmethanamine,N,N-dimethyl-
• CAS No: 14496-34-5
• MF: C₇H₁₁NO
• MW: 125.168341875076
• CID: 219049
• PubChem ID: 84478
• Update Time: 2025-04-19

2-Furanmethanamine,N,N-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 2-Furanmethanamine,N,N-dimethyl-
• 1-(2-Furyl)-N,N-dimethylmethanamine
• N,N-dimethyl-2-Furanmethanamine
• (furan-2-ylmethyl)dimethylamine
• 2-(dimethylamino)methylfuran
• 2-N,N-dimethylfurfurylamine
• Actebral
• Actebral (TN)
• Ciprodenato
• Cyprodemanol
• cyprodenate
• Cyprodenate (INN)
• Cyprodenatum
• Cyprodenatum [INN-Latin]
• Furfuryl-dimethyl-amin
• furfuryl-dimethyl-amine
• N,N-dimethyl-2-furfurylamine
• SureCN727917
• Einecs 238-506-0
• 2-DIMETHYLAMINOMETHYLFURAN
• N,N-Dimethylfuran-2-methanamine
• FT-0709075
• 14496-34-5
• DTXSID10878974
• VFIAOIVGTFADLM-UHFFFAOYSA-N
• SCHEMBL733240
• [(furan-2-yl)methyl]dimethylamine
• NS00055068
• (dimethylaminomethyl)furan
• N,N-dimethylfuranmethanamine
• E89133
• 2-Furanmethanamine, N,N-dimethyl-
• 1-(furan-2-yl)-n,n-dimethylmethanamine
• A18208
• FURANMETHAMINE, N,N-DIMETHYL
• DB-063573

• Inchi： 1S/C7H11NO/c1-8(2)6-7-4-3-5-9-7/h3-5H,6H2,1-2H3
• InChI Key： VFIAOIVGTFADLM-UHFFFAOYSA-N
• SMILES： O1C=CC=C1CN(C)C

Computed Properties

• Exact Mass: 125.08413
• Monoisotopic Mass: 125.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 83
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 16.4A^2

Experimental Properties

• Density: 0.971
• Boiling Point: 127.7°Cat760mmHg
• Flash Point: 31°C
• Refractive Index: 1.477
• PSA: 16.38